Cas no 65717-13-7 (Potassium 1,2,3,6-tetrahydro-5-nitro-2,6-dioxopyrimidine-4-carboxylate)

• Product Name: Potassium 1,2,3,6-tetrahydro-5-nitro-2,6-dioxopyrimidine-4-carboxylate
• CAS No: 65717-13-7
• MF: C₅H₂KN₃O₆
• MW: 239.184181690216
• CID: 58376
• PubChem ID: 5484599
• Update Time: 2025-05-20

Potassium 1,2,3,6-tetrahydro-5-nitro-2,6-dioxopyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Potassium 1,2,3,6-tetrahydro-5-nitro-2,6-dioxopyrimidine-4-carboxylate
• 5-Nitroorotic acid potassium salt
• potassium,5-nitro-2,4-dioxo-1H-pyrimidine-6-carboxylate
• Nitroorotic acid,potassium salt
• 4-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-, potassium salt (1:1)
• AKOS015955449
• Potassium 5-nitro-2,6-dioxo-1,2,3,6-tetrahydropyrimidine-4-carboxylate
• 65717-13-7
• VLUWZLLGDFXCTJ-UHFFFAOYSA-M
• NSC 338217
• Nitroorotic acid, potassium salt
• Potassium 2,6-dihydroxy-5-nitropyrimidine-4-carboxylate
• AKOS003386913
• 1,2,3,6-Tetrahydro-2,6-dioxo-5-nitro-4-pyrimidinecarboxylic acid potassium salt
• DTXSID7070343
• Potassium 5-nitro-2,6-dioxo-1,2,3,6-tetrahydro-pyrimidine-4-carboxylate
• EINECS 265-891-2
• NS00088326
• SCHEMBL146066
• AKOS002304201
• 4-Pyrimidinecarboxylic acid, 1,2,3,6-tetrahydro-5-nitro-2,6-dioxo-, monopotassium salt
• potassium;5-nitro-2,4-dioxo-1H-pyrimidine-6-carboxylate
• DTXCID1044647

• Inchi： 1S/C5H3N3O6.K/c9-3-2(8(13)14)1(4(10)11)6-5(12)7-3;/h(H,10,11)(H2,6,7,9,12);/q;+1/p-1
• InChI Key： VLUWZLLGDFXCTJ-UHFFFAOYSA-M
• SMILES： [K+].O=C1C(=C(C(=O)[O-])NC(N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 238.95800
• Monoisotopic Mass: 238.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 12
• XLogP3: nothing
• Topological Polar Surface Area: 144A^2

Experimental Properties

• PSA: 151.67000
• LogP: -2.14190

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on Potassium 1,2,3,6-tetrahydro-5-nitro-2,6-dioxopyrimidine-4-carboxylate

Potassium 1,2,3,6-Tetrahydro-5-Nitro-2,6-Dioxopyrimidine-4-Carboxylate: A Comprehensive Overview

Potassium 1,2,3,6-tetrahydro-5-nitro-2,6-dioxopyrimidine-4-carboxylate, also known by its CAS number 65717-13-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their potential applications in drug development. The molecule's structure includes a pyrimidine ring system with specific substituents that confer unique chemical and biological properties.

The pyrimidine ring in Potassium 1,2,3,6-tetrahydro-5-nitro-2,6-dioxopyrimidine-4-carboxylate is partially saturated and contains nitro and carboxylate groups. These functional groups play a crucial role in the compound's reactivity and biological activity. Recent studies have highlighted the potential of this compound as a precursor for synthesizing bioactive molecules. For instance, researchers have explored its role in the development of antiviral agents and anticancer drugs.

One of the most notable aspects of CAS No. 65717-13-7 is its ability to undergo various chemical transformations. These transformations can lead to the formation of derivatives with enhanced pharmacokinetic properties. For example, modifications to the nitro group have been shown to improve the compound's solubility and bioavailability. Such findings underscore the importance of this compound as a versatile building block in medicinal chemistry.

In terms of synthesis, Potassium 1,2,3,6-tetrahydro-5-nitro-2,6-dioxopyrimidine-4-carboxylate can be prepared through a variety of methods. One common approach involves the reaction of appropriate starting materials under specific conditions to form the pyrimidine ring. The use of potassium salts in the synthesis process ensures that the final product is stable and suitable for further functionalization.

The biological activity of this compound has been extensively studied in recent years. Preclinical studies have demonstrated that it exhibits potent inhibitory effects against certain enzymes involved in disease pathways. For example, research has shown that it can inhibit key enzymes associated with viral replication and cancer cell proliferation. These findings have sparked interest in exploring its potential as a therapeutic agent.

Another area of research focuses on the optimization of CAS No. 65717-13-7's pharmacokinetic profile. By modifying its structure or incorporating it into delivery systems such as nanoparticles or liposomes, scientists aim to enhance its efficacy and reduce potential side effects. Such advancements are critical for translating laboratory findings into clinical applications.

In conclusion, Potassium 1,2,3,6-tetrahydro-5-nitro-2,6-dioxopyrimidine-4-carboxylate (CAS No. 65717-13-7) is a promising compound with diverse applications in drug discovery and development. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers in the field of organic chemistry and pharmacology. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in advancing medical science.